Cas no 2322-52-3 ( )

• Product Name: &nbsp
• CAS No: 2322-52-3
• MF: C₁₀H₁₁BrN₂O₃
• MW: 287.109941720963
• CID: 912610
• PubChem ID: 344724
• Update Time: 2025-04-19

  Chemical and Physical Properties

Names and Identifiers

• 2-bromo-2-methyl-N-(4-nitrophenyl)propanamide
• DTXSID00322673
• NSC-401798
• NSC 401798
• NSC401798
• 2322-52-3
•  

• Inchi： 1S/C10H11BrN2O3/c1-10(2,11)9(14)12-7-3-5-8(6-4-7)13(15)16/h3-6H,1-2H3,(H,12,14)
• InChI Key： PMNZZCXVICFFES-UHFFFAOYSA-N
• SMILES： BrC(C)(C)C(NC1C=CC(=CC=1)[N+](=O)[O-])=O

Computed Properties

• Exact Mass: 285.99533
• Monoisotopic Mass: 285.995
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 74.9Ų

Experimental Properties

• Density: 1.589
• Boiling Point: 442.2°C at 760 mmHg
• Flash Point: 221.2°C
• Refractive Index: 1.627
• PSA: 72.24